Cas no 105875-34-1 (Benzamide, 2-bromo-4,5-dimethoxy-N-(phenylmethyl)-)

Benzamide, 2-bromo-4,5-dimethoxy-N-(phenylmethyl)- structure
105875-34-1 structure
Product Name:Benzamide, 2-bromo-4,5-dimethoxy-N-(phenylmethyl)-
CAS No:105875-34-1
MF:C16H16BrNO3
MW:350.207143783569
CID:1169546
PubChem ID:13553839
Update Time:2025-04-20

Benzamide, 2-bromo-4,5-dimethoxy-N-(phenylmethyl)- Chemical and Physical Properties

Names and Identifiers

    • Benzamide, 2-bromo-4,5-dimethoxy-N-(phenylmethyl)-
    • DTXSID001245104
    • 105875-34-1
    • 2-Bromo-4,5-dimethoxy-N-(phenylmethyl)benzamide
    • Inchi: 1S/C16H16BrNO3/c1-20-14-8-12(13(17)9-15(14)21-2)16(19)18-10-11-6-4-3-5-7-11/h3-9H,10H2,1-2H3,(H,18,19)
    • InChI Key: KEUSAMGQUOAWMI-UHFFFAOYSA-N
    • SMILES: BrC1=CC(=C(C=C1C(NCC1C=CC=CC=1)=O)OC)OC

Computed Properties

  • Exact Mass: 349.03136g/mol
  • Monoisotopic Mass: 349.03136g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 5
  • Complexity: 334
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.3
  • Topological Polar Surface Area: 47.6Ų
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